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Compound of Interest

Compound Name: 5-Propylfuran-2-carbaldehyde

Cat. No.: B087962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for

5-Propylfuran-2-carbaldehyde. The information is compiled to assist researchers, scientists,

and professionals in drug development in minimizing risks and ensuring safe laboratory

practices when working with this compound.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the first step in

safe handling. The following table summarizes the key properties of 5-Propylfuran-2-
carbaldehyde.
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Property Value Reference

Molecular Formula C₈H₁₀O₂ [1]

Molecular Weight 138.16 g/mol [1]

Appearance
Not explicitly stated in search

results

Boiling Point
Not explicitly stated in search

results

Melting Point
Not explicitly stated in search

results

Density
Not explicitly stated in search

results

Solubility
Not explicitly stated in search

results

Vapor Pressure
Not explicitly stated in search

results

Hazard Identification and Classification
5-Propylfuran-2-carbaldehyde is a hazardous chemical. It is crucial to be aware of its

classifications to handle it appropriately. The following table outlines the hazard statements

associated with this compound based on available safety data sheets.

Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin

Acute Toxicity, Inhalation H332: Harmful if inhaled

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Irritation H319: Causes serious eye irritation

Respiratory Sensitization H335: May cause respiratory irritation
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This information is based on data for structurally similar furan compounds, as specific GHS

classification for 5-Propylfuran-2-carbaldehyde was not consistently available in the search

results.

Experimental Protocols for Toxicological
Assessment
Detailed toxicological studies specifically for 5-Propylfuran-2-carbaldehyde were not found in

the public domain. However, the toxicological profile of furan and its derivatives is well-

documented by organizations like the National Toxicology Program (NTP). The methodologies

employed in these studies serve as a benchmark for assessing the potential toxicity of related

compounds.

Should a toxicological assessment of 5-Propylfuran-2-carbaldehyde be required, the

following experimental protocols, based on NTP guidelines for furan, would be relevant[2]:

a) Acute Toxicity Studies (LD50/LC50):

Objective: To determine the single dose of the substance that is lethal to 50% of a test

population.

Methodology:

Animal Model: Typically, rats or mice of a specific strain (e.g., F344/N rats and B6C3F1

mice).

Administration: The substance is administered via the intended route of human exposure

(e.g., oral gavage, dermal application, or inhalation).

Dose Range: A range of doses is administered to different groups of animals.

Observation: Animals are observed for a set period (e.g., 14 days) for signs of toxicity and

mortality.

Data Analysis: Statistical methods are used to calculate the LD50 or LC50 value.

b) Subchronic and Chronic Toxicity Studies:
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Objective: To evaluate the effects of repeated exposure to the substance over a longer

period (e.g., 90 days for subchronic, 2 years for chronic).

Methodology:

Animal Model: As in acute studies.

Administration: The substance is administered daily at various dose levels.

Parameters Monitored: Body weight, food consumption, clinical observations, hematology,

clinical chemistry, and urinalysis are monitored throughout the study.

Pathology: At the end of the study, a complete necropsy is performed, and organs are

examined histopathologically.

Carcinogenicity Assessment (in chronic studies): Tissues are examined for the presence

of tumors.

c) Genetic Toxicology Studies:

Objective: To assess the potential of the substance to cause genetic mutations.

Methodology:

Ames Test (Bacterial Reverse Mutation Assay): The substance is tested for its ability to

induce mutations in different strains of Salmonella typhimurium.

In Vitro Mammalian Cell Gene Mutation Assay: The substance is tested for mutagenicity in

mammalian cell lines.

In Vivo Micronucleus Assay: The substance is administered to animals (e.g., mice), and

their bone marrow cells are examined for chromosomal damage.

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling 5-Propylfuran-2-
carbaldehyde. The following diagram illustrates a logical workflow for its safe management.
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Preparation & Risk Assessment

Handling Procedures

Storage

Emergency Procedures

Waste Disposal

Conduct Risk Assessment

Review Safety Data Sheet

Select Appropriate PPE

Work in a Fume Hood

Avoid Inhalation of Vapors Avoid Skin and Eye Contact Ground Equipment to Prevent Static Discharge Store in a Cool, Dry, Well-Ventilated Area

Keep Container Tightly Closed Spill Response

Store Away from Incompatible Materials First Aid Collect Waste in Labeled, Sealed Containers

Fire Response

Dispose of According to Local Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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